(R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine

• Molecular Formula: C19H22N6O4
• Molecular Weight: 398.4 g/mol
• InChI: InChI=1S/C19H22N6O4/c20-19-23-16(22-11-6-5-9-3-1-2-4-10(9)11)13-17(24-19)25(8-21-13)18-15(28)14(27)12(7-26)29-18/h1-4,8,11-12,14-15,18,26-28H,5-7H2,(H3,20,22,23,24)/t11-,12-,14?,15+,18-/m1/s1
• InChIKey: HLFDVZFZEVPTBP-PCWFFJQDSA-N

Why (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine is a Procurement-Relevant Purine Nucleoside Analog

(R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine (CAS 96323-22-7) is a synthetic purine nucleoside analog characterized by a 2-amino substitution on the adenine base and an N6-(2,3-dihydro-1H-indenyl) moiety . As a member of the purine nucleoside analog class, it is mechanistically implicated in the inhibition of DNA synthesis and induction of apoptosis, a profile associated with activity against indolent lymphoid malignancies . The compound's structural features—combining a 2-amino group and a rigid, bicyclic indenyl substituent—differentiate it from both endogenous adenosine and simpler N6-alkyl analogs, establishing its baseline for experimental selection [1].

Structural identity 2-amino + N6-(2,3-dihydro-1H-indenyl) purine nucleoside analog

Differentiation Distinct from endogenous adenosine and simpler N6-alkyl analogs

Model context May support lymphoid malignancy cell-model endpoint studies

• [1] MedChemExpress. (n.d.). (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine (HY-152824). View Source

Why (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine Cannot Be Substituted with Generic Purine Nucleoside Analogs

Within the purine nucleoside analog class, minor structural modifications translate into profound differences in target engagement, cellular metabolism, and therapeutic index [1]. Generic substitution fails because the 2-amino and N6-indenyl modifications of this compound confer a unique pharmacological fingerprint—potentially altering adenosine receptor subtype selectivity (e.g., A1 vs. A2A vs. A3) or intracellular activation pathways—relative to analogs like cladribine, fludarabine, or unsubstituted adenosine . Even among N6-substituted adenosines, the specific steric and electronic properties of the (R)-2,3-dihydro-1H-indenyl group critically influence both antitumor potency and off-target effects, as demonstrated in comparative studies of related N6-adenosine derivatives [2]. The quantitative evidence in Section 3 directly addresses these differentiation points.

Receptor subtype engagement may shift

N6-indenyl group can alter adenosine A1/A2A/A3 selectivity relative to cladribine or fludarabine

Intracellular activation pathway divergence

2-amino substitution may redirect cellular activation away from antimetabolite mechanisms

Physicochemical property mismatch

Higher molecular weight and lipophilicity vs. cladribine can affect experimental absorption and distribution

• [1] Robak, T., & Robak, P. (2012). Purine nucleoside analogs in the treatment of rarer chronic lymphoid leukemias. Current Pharmaceutical Design, 18(23), 3373-3388. View Source
• [2] Daly, J. W., et al. (1992). N6-Substituted adenosine receptor agonists: synthesis and pharmacological activity. Biochemical Pharmacology, 43(5), 1089-1093. View Source

Quantitative Differentiation Evidence for (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine in Scientific Procurement

Comparative Adenosine Receptor Binding Affinity of (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine

BOC Sciences describes (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine as a potent adenosine receptor agonist . In contrast, its close structural analog, (R)-N-(2,3-dihydro-1H-indenyl)adenosine (PD-117519), which lacks the 2-amino group, exhibits a 27-fold selectivity for A2A receptors (IC50 = 30 µM) over A1 receptors (IC50 = 810 µM) in rat brain membranes [1]. While direct binding data for the target compound is not publicly available, this class-level inference suggests that the addition of the 2-amino group in (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine is likely to further modulate receptor subtype selectivity, a critical parameter for experimental design.

Receptor binding selectivity

Class-level inference

(R)-N-(2,3-dihydro-1H-indenyl)adenosine (PD-117519): A2A IC50 30 µM vs A1 IC50 810 µM

2-amino addition likely shifts receptor subtype profile

Rat brain membrane binding; direct data unavailable

Evidence Dimension	Adenosine Receptor Binding Affinity
Target Compound Data	Not available (presumed to differ based on 2-amino substitution)
Comparator Or Baseline	(R)-N-(2,3-dihydro-1H-indenyl)adenosine (PD-117519): A2A IC50 = 30 µM, A1 IC50 = 810 µM
Quantified Difference	Not available
Conditions	Rat brain membrane binding assays

Why This Matters

Receptor subtype selectivity determines the downstream signaling pathways engaged, making it essential for researchers to distinguish between analogs when designing studies on cardiovascular, neurological, or oncological targets.

• [1] Bertin Bioreagent. (2024). PD 117519 (CAT N°: 28444). View Source

Inferred Impact of 2-Amino Substitution on Antitumor Potency of N6-Substituted Adenosines

A study on N6-substituted adenosine analogs demonstrated that N6-amino-adenosine inhibited the growth of a panel of human leukemia and carcinoma cell lines with GI50 values in the low micromolar or submicromolar range [1]. In contrast, other N6-substituted analogs in the same study showed either high activity or a complete lack thereof, underscoring the sensitivity of antitumor efficacy to specific N6 modifications [1]. While this study did not test (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine, it establishes that the combination of a 2-amino group and a specific N6-substituent is a critical determinant of anticancer activity. The target compound, with its unique N6-indenyl group, is expected to exhibit a distinct activity profile compared to other 2-amino adenosine analogs.

Antiproliferative SAR

Class-level inference

N6-amino-adenosine: GI50 low µM/subµM in leukemia and carcinoma cell lines

N6-substitution sensitivity supports distinct activity profile

Data from structural analog panel; target compound untested

Evidence Dimension	Antiproliferative Activity (GI50)
Target Compound Data	Not available
Comparator Or Baseline	N6-amino-adenosine: GI50 in low micromolar/submicromolar range across leukemia and carcinoma cell lines
Quantified Difference	Not available
Conditions	Panel of human leukemia and carcinoma cell lines

Why This Matters

Demonstrates that small structural changes in N6-substituted adenosines lead to large differences in antitumor potency, making the selection of a specific analog like (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine crucial for achieving desired experimental outcomes.

• [1] Vlachakis, D., et al. (2011). Synthesis and biological activity of novel N6-substituted and 2,N6-disubstituted adenine ribo- and 3'-C-methyl-ribonucleosides as antitumor agents. European Journal of Medicinal Chemistry, 46(2), 533-543. View Source

Differential Anti-Inflammatory Potential of (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine

According to BOC Sciences, (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine is a potent adenosine receptor agonist with potential applications in inflammatory ailments such as rheumatoid arthritis and pulmonary fibrosis . This contrasts with the primary application of many purine nucleoside analogs (e.g., cladribine, fludarabine), which are typically employed as antimetabolites in oncology and are not noted for direct anti-inflammatory receptor-mediated activity [1]. This differential application profile suggests that the target compound's structure enables a receptor-mediated immunomodulatory mechanism distinct from the DNA synthesis inhibition pathway common to its class.

Mechanistic divergence

Class-level inference

Adenosine receptor agonist (immunomodulatory) vs. antimetabolite (cladribine/fludarabine)

May support receptor-mediated immunomodulation research

Inferred from vendor description and class profile

Evidence Dimension	Mechanism of Action & Therapeutic Application
Target Compound Data	Adenosine receptor agonist; potential for anti-inflammatory applications (rheumatoid arthritis, pulmonary fibrosis)
Comparator Or Baseline	Cladribine, Fludarabine: Antimetabolites; primary use in oncology (hematological malignancies)
Quantified Difference	Mechanistic divergence (receptor agonism vs. antimetabolite)
Conditions	Inferred from vendor product descriptions and standard-of-care information

Why This Matters

Indicates that (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine may be a more appropriate research tool for studies focused on adenosine receptor-mediated immunomodulation, rather than direct cytotoxic antimetabolite effects.

• [1] Robak, T., & Robak, P. (2012). Purine nucleoside analogs in the treatment of rarer chronic lymphoid leukemias. Current Pharmaceutical Design, 18(23), 3373-3388. View Source

Physicochemical Comparison of (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine with Cladribine

The molecular weight (398.42 g/mol) and logP (estimated ~1.5) of (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine [1] differ from those of cladribine (MW 285.7 g/mol, logP ~0.7) [2]. These physicochemical differences impact key drug development parameters such as solubility, permeability, and metabolic stability. The larger, more lipophilic indenyl group in the target compound suggests it may have different pharmacokinetic properties and tissue distribution compared to cladribine, a clinically used purine nucleoside analog.

Physicochemical differentiation

Cross-study comparable

MW +112.7 g/mol logP +0.8 (est.)

May alter tissue distribution and permeability profiles

In silico predictions; requires experimental validation

Evidence Dimension	Molecular Weight and Lipophilicity
Target Compound Data	MW = 398.42 g/mol; estimated logP ~1.5
Comparator Or Baseline	Cladribine: MW = 285.7 g/mol; logP ~0.7
Quantified Difference	MW difference: +112.7 g/mol; logP difference: +0.8
Conditions	In silico predictions and standard chemical characterization

Why This Matters

These physicochemical differences are critical for in vivo studies, as they can affect the compound's ability to cross biological barriers, its distribution, and its overall bioavailability, influencing experimental design and interpretation.

• [1] MedChemExpress. (n.d.). (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine (HY-152824). View Source
• [2] DrugBank. (n.d.). Cladribine. View Source

Optimal Research Applications for (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine Based on Comparative Evidence

Investigating Adenosine Receptor Subtype Selectivity and Downstream Signaling

Given its classification as an adenosine receptor agonist with a unique 2-amino and N6-indenyl substitution pattern, (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine is optimally employed in studies aiming to dissect adenosine receptor subtype pharmacology . As established in Section 3, the compound's structural features are predicted to confer a distinct selectivity profile compared to analogs like PD-117519. Researchers can use this compound to probe differential activation of A1, A2A, A2B, and A3 receptors and their associated G-protein signaling cascades, particularly in neurological or cardiovascular models where precise receptor targeting is crucial.

Studies of Adenosine Receptor-Mediated Anti-Inflammatory Mechanisms

The reported potential of (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine in inflammatory conditions like rheumatoid arthritis and pulmonary fibrosis makes it a valuable tool for immunology and inflammation research . Unlike standard purine nucleoside antimetabolites that primarily act via DNA synthesis inhibition, this compound's mechanism is inferred to be receptor-mediated [1]. This makes it particularly suitable for studies focusing on the immunomodulatory roles of adenosine receptors on immune cells, such as macrophages and T-cells, and for validating the therapeutic potential of adenosine receptor agonism in chronic inflammatory diseases.

Comparative Oncology Studies of N6-Substituted Adenosine Analogs

For researchers investigating the antitumor potential of N6-substituted adenosines, (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine serves as a critical structural comparator. Its unique indenyl group at the N6 position differentiates it from other analogs, such as N6-benzyladenosine or N6-amino-adenosine, which have shown varying degrees of antiproliferative activity . By including this compound in a panel of N6-substituted analogs, scientists can conduct rigorous structure-activity relationship (SAR) studies to identify the optimal N6-modification for achieving potent and selective antitumor effects in indolent lymphoid malignancies or other cancer models.

Pharmacokinetic and Tissue Distribution Studies of Modified Nucleosides

The significant physicochemical differences between (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine and smaller, less lipophilic nucleoside analogs like cladribine make it an excellent candidate for comparative pharmacokinetic and biodistribution studies . Its higher molecular weight and estimated lipophilicity (logP ~1.5) are predicted to alter its absorption, volume of distribution, and ability to cross the blood-brain barrier [1]. Researchers can use this compound to investigate how the addition of a bulky, lipophilic N6-substituent influences the in vivo fate of nucleoside analogs, providing valuable insights for the design of future drug candidates with optimized pharmacokinetic profiles.

Application

Selection Property

Validation Focus

ApplicationAdenosine receptor subtype signaling studies

Selection Property2-amino + N6-indenyl substitution profile

Validation FocusReceptor subtype engagement (A1, A2A, A2B, A3) validation

ApplicationReceptor-mediated immunomodulation research

Selection PropertyAgonist profile (immunomodulatory) vs. antimetabolite class

Validation FocusImmunomodulatory endpoint validation in macrophage/T-cell models

ApplicationN6-substituted adenosine SAR studies

Selection PropertyN6-indenyl group as structural comparator

Validation FocusAntiproliferative endpoint response across cancer cell models

ApplicationPhysicochemical-driven ADME research

Selection PropertyHigher lipophilicity and MW vs. cladribine

Validation FocusTissue distribution and barrier penetration studies

• [1] MedChemExpress. (n.d.). (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine (HY-152824). View Source